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Compound of Interest

Compound Name: 3-Methylbenzenecarbothioamide

Cat. No.: B157374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methylbenzenecarbothioamide, also known as thio-m-toluamide, is an aromatic thioamide

compound with the CAS number 2362-63-2. Thioamides are recognized as important structural

motifs in medicinal chemistry, serving as versatile intermediates in the synthesis of various

heterocyclic compounds and exhibiting a range of biological activities. This technical guide

provides a comprehensive overview of the available scientific data on 3-
Methylbenzenecarbothioamide, including its physicochemical properties, synthesis, and

potential therapeutic applications, with a focus on data relevant to drug discovery and

development. While specific experimental data for this compound is limited in publicly

accessible literature, this guide consolidates information on closely related analogues and the

broader class of thioamides to infer its potential characteristics and areas for future research.

Chemical and Physical Properties
A summary of the key chemical and physical properties for 3-Methylbenzenecarbothioamide
is presented below. It is important to note that while the basic properties can be calculated,

detailed experimental data is not extensively available.
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Property
Value
(Predicted/Calculated)

Data Source

CAS Number 2362-63-2 [1]

Molecular Formula C₈H₉NS -

Molecular Weight 151.23 g/mol -

IUPAC Name
3-

methylbenzenecarbothioamide
-

Synonyms
thio-m-toluamide, 3-

methylbenzothioamide
[1]

Appearance Solid (predicted) -

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 3-Methylbenzenecarbothioamide are not

readily found in peer-reviewed journals. However, the general synthesis of aryl thioamides can

be achieved through several established methods. A common approach involves the thionation

of the corresponding amide, 3-methylbenzamide, using a thionating agent such as Lawesson's

reagent or phosphorus pentasulfide.

General Experimental Workflow for Thionation:
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A generalized workflow for the synthesis of 3-Methylbenzenecarbothioamide.

Methodology:

Reaction Setup: 3-Methylbenzamide is dissolved in an appropriate anhydrous solvent (e.g.,

toluene, dioxane, or THF) in a reaction vessel under an inert atmosphere (e.g., nitrogen or

argon).

Addition of Thionating Agent: The thionating agent (e.g., Lawesson's reagent) is added to the

solution. The stoichiometry is typically 0.5 equivalents for Lawesson's reagent.

Reaction: The reaction mixture is heated to reflux and stirred for a period determined by

reaction monitoring.

Monitoring: The progress of the reaction is monitored by thin-layer chromatography (TLC) or

liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

Work-up: Upon completion, the reaction is cooled to room temperature and the solvent is

removed under reduced pressure. The residue is then subjected to an appropriate work-up

procedure, which may involve quenching with a saturated sodium bicarbonate solution and

extraction with an organic solvent.
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Purification: The crude product is purified by column chromatography on silica gel to yield the

pure 3-Methylbenzenecarbothioamide.

Characterization: The structure and purity of the final compound would be confirmed using

spectroscopic methods such as ¹H NMR, ¹³C NMR, IR, and mass spectrometry.

Potential Biological Activity and Therapeutic
Applications
While no specific biological activity has been reported for 3-Methylbenzenecarbothioamide,

the broader class of thioamides is known to possess a wide range of pharmacological

properties. Research on structurally similar compounds suggests potential for antimicrobial and

anticancer activities.

Antimicrobial Activity: Thioamide-containing compounds have been investigated for their

activity against various pathogens. For instance, benzenesulphonamide derivatives

incorporating a carboxamide functionality have demonstrated significant in vitro antimicrobial

activity against bacteria such as E. coli, S. aureus, P. aeruginosa, and S. typhi, as well as fungi

like C. albicans and A. niger.[2] Thiosemicarbazones, which share the carbothioamide motif,

have also shown notable antibacterial and antifungal effects.

Anticancer Activity: Certain carboxamide derivatives have exhibited potential as anticancer

agents. For example, some coumarin-3-carboxamide derivatives have shown potent activity

against cancer cell lines. The presence of the benzamide functionality was suggested to be an

important feature for this anticancer activity.

Given these precedents, 3-Methylbenzenecarbothioamide represents a candidate for

screening in antimicrobial and anticancer assays. The methyl group at the 3-position of the

benzene ring could influence its lipophilicity and binding affinity to biological targets, potentially

modulating its activity and selectivity compared to unsubstituted analogues.

Potential Mechanism of Action and Signaling
Pathways
The precise mechanism of action for 3-Methylbenzenecarbothioamide is unknown. However,

based on the activities of related compounds, several potential pathways could be implicated.
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Potential Signaling Pathway Involvement:

Potential Cellular Targets

Downstream Effects
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Hypothetical signaling pathway interactions of 3-Methylbenzenecarbothioamide.

For antimicrobial action, thioamides can interfere with essential cellular processes in

microorganisms. For instance, they might inhibit key enzymes involved in cell wall synthesis,

protein synthesis, or nucleic acid replication.

In the context of anticancer activity, related amide compounds have been shown to interact with

various signaling pathways crucial for cancer cell proliferation and survival. These could include

pathways regulated by protein kinases, transcription factors, or cell cycle proteins. Further

research, including in silico docking studies and in vitro assays, would be necessary to

elucidate the specific molecular targets and signaling pathways affected by 3-
Methylbenzenecarbothioamide.
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Future Directions
The lack of extensive data on 3-Methylbenzenecarbothioamide highlights significant

opportunities for future research. Key areas for investigation include:

Development of a robust and scalable synthesis protocol.

Comprehensive characterization of its physicochemical properties.

Screening for a wide range of biological activities, including antimicrobial, antifungal, and

anticancer effects.

Elucidation of its mechanism of action and identification of its molecular targets.

Structure-activity relationship (SAR) studies by synthesizing and evaluating a library of

analogues.

Conclusion
3-Methylbenzenecarbothioamide is a readily accessible aromatic thioamide with potential for

applications in drug discovery. While specific biological data for this compound is currently

sparse, the known activities of the broader thioamide and carboxamide classes suggest that it

is a promising scaffold for further investigation. This technical guide serves as a foundational

resource for researchers interested in exploring the therapeutic potential of this and related

molecules. The detailed methodologies and structured data presentation aim to facilitate future

research endeavors in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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